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Compound of Interest

Compound Name:
2-Methoxyquinoline-4-

carbaldehyde

Cat. No.: B3296527 Get Quote

An In-depth Technical Guide on a Seemingly Undocumented Compound

Audience: Researchers, scientists, and drug development professionals.

Core Finding: Despite a comprehensive literature search, there is a significant lack of published

experimental data for 2-Methoxyquinoline-4-carbaldehyde. Publicly available chemical

databases contain predicted properties for this compound but lack experimental synthesis,

characterization, or biological activity data.[1] This technical guide will instead focus on its close

structural isomer, 2-Methoxyquinoline-3-carbaldehyde, for which there is a body of published

experimental work. The information presented below pertains exclusively to the 3-carbaldehyde

isomer and is provided to give researchers insights into the properties and methodologies

associated with this class of compounds.

Physicochemical Properties of 2-Methoxyquinoline-
3-carbaldehyde
A summary of the key physicochemical and computed properties of 2-Methoxyquinoline-3-

carbaldehyde is provided below. This data is essential for its identification and use in

experimental settings.
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Property Value Source

Molecular Formula C₁₁H₉NO₂ PubChem[2]

Molecular Weight 187.19 g/mol PubChem[2]

Monoisotopic Mass 187.063328530 Da PubChem[2]

CAS Number 139549-06-7 Biosynth[3]

IUPAC Name
2-methoxyquinoline-3-

carbaldehyde
PubChem[2]

SMILES
COC1=NC2=CC=CC=C2C=C

1C=O
PubChem[2]

XLogP3 2.0 PubChemLite[4]

Physical Description Colorless solid PMC[2]

Synthesis of 2-Methoxyquinoline-3-carbaldehyde
The synthesis of 2-Methoxyquinoline-3-carbaldehyde has been reported via the nucleophilic

substitution of 2-chloro-3-quinolinecarboxaldehyde.

Experimental Protocol:
To a solution of potassium hydroxide (1 g, 17.8 mmol) in methanol (50 ml), 2-chloro-3-

quinolinecarboxaldehyde (2.5 g, 13.1 mmol) was added. The resulting mixture was heated to

373 K (100 °C) for 2.5 hours. After cooling to room temperature, the reaction mixture was

poured into 200 g of crushed ice. The precipitate that formed was collected by filtration. The

crude product was then purified by recrystallization from a petroleum ether-ethyl acetate

mixture to yield the final product as a colorless solid.[2][5]

Below is a workflow diagram illustrating this synthesis process.
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Synthesis Workflow of 2-Methoxyquinoline-3-carbaldehyde
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Caption: Synthesis workflow for 2-Methoxyquinoline-3-carbaldehyde.
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Spectroscopic and Crystallographic Data
Detailed spectroscopic and crystallographic data are crucial for the unambiguous identification

and structural elucidation of the compound.

Crystal Structure Data
The crystal structure of 2-Methoxyquinoline-3-carbaldehyde has been determined by single-

crystal X-ray diffraction.[2]

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions
a = 8.8206 (6) Åb = 4.8446 (3) Åc = 21.6828

(14) Åβ = 90.612 (4)°

Volume (V) 926.50 (10) Å³

Z 4

Radiation Mo Kα

Temperature 293 K

R-factor 0.044

wR-factor 0.130

Data sourced from Chandraprakash et al. (2010).[2][5]

Biological Activity
While extensive biological data is not available, 2-Methoxyquinoline-3-carbaldehyde has been

reported to exhibit some interesting biological properties.

Antimicrobial and Enzyme Inhibitory Activity
2-Methoxyquinoline-3-carbaldehyde has been described as a novel oxadiazole derivative with

in vitro antimicrobial activity against Staphylococcus aureus and Salmonella typhimurium. It is
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also reported to have inhibitory properties against the HepG2 enzyme, which is involved in the

production of reactive oxygen species by neutrophils. The proposed mechanism of its

antibacterial action is through binding to bacterial DNA and inhibiting protein synthesis.

Additionally, it has been noted to have anti-diabetic effects, increasing glucose uptake and

reducing blood sugar levels in mice.[3]

The logical relationship of its reported biological activities is depicted in the following diagram.

Reported Biological Activities of 2-Methoxyquinoline-3-carbaldehyde
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Caption: Logical flow of the reported biological activities.

Conclusion
The available scientific literature provides a foundational understanding of 2-Methoxyquinoline-

3-carbaldehyde, covering its synthesis, structural characterization, and preliminary biological
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activities. However, for the specifically requested 2-Methoxyquinoline-4-carbaldehyde, there

is a notable absence of experimental data. This suggests that the 4-carbaldehyde isomer is

either a novel compound that has not yet been synthesized or characterized, or the relevant

research has not been published in the public domain. Researchers interested in this specific

isomer may need to undertake its synthesis and characterization as a novel contribution to the

field. The detailed information provided for the 3-carbaldehyde isomer can serve as a valuable

reference for such an endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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